N-(2-cyanophenyl)-3-ethoxybenzamide

• IUPAC Name: N-(2-cyanophenyl)-3-ethoxybenzamide
• InChI: InChI=1S/C16H14N2O2/c1-2-20-14-8-5-7-12(10-14)16(19)18-15-9-4-3-6-13(15)11-17/h3-10H,2H2,1H3,(H,18,19)
• InChI Key: HYBRPVIYHWPZQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol

Description

N-(2-cyanophenyl)-3-ethoxybenzamide, also known as N-(2-cyanophenyl) benzamide (NCPB), is a chemical compound that has been extensively studied for its potential use in scientific research. NCPB is a potent inhibitor of the enzyme cyclic nucleotide phosphodiesterase (PDE), which plays a crucial role in the regulation of intracellular levels of cyclic nucleotides, such as cAMP and cGMP.

Mechanism of Action

NCPB acts as a competitive inhibitor of PDE, binding to the catalytic site of the enzyme and preventing the hydrolysis of cyclic nucleotides. By inhibiting PDE, NCPB increases intracellular levels of cyclic nucleotides, which can activate a variety of downstream signaling pathways. For example, cAMP activates protein kinase A (PKA), which can phosphorylate a variety of cellular targets, including ion channels, enzymes, and transcription factors.
Biochemical and Physiological Effects
The biochemical and physiological effects of NCPB are largely dependent on the specific cell type and signaling pathway being studied. In general, NCPB has been shown to have vasodilatory effects on smooth muscle cells, which can lead to decreased blood pressure. NCPB has also been shown to inhibit platelet aggregation, which can have antithrombotic effects. In addition, NCPB has been shown to have anti-inflammatory effects in various models, suggesting that it may have potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of using NCPB in lab experiments is its potency as a PDE inhibitor. NCPB has been shown to have a high affinity for PDE, making it an effective tool for studying the role of PDE in various cellular processes. However, one limitation of using NCPB is its potential for off-target effects. NCPB has been shown to inhibit other enzymes, such as phospholipase A2 and cyclooxygenase, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on NCPB. One area of interest is the development of more selective PDE inhibitors that target specific isoforms of the enzyme. This could lead to the development of more effective therapies for various diseases, such as heart failure and pulmonary hypertension. Another area of interest is the development of NCPB analogs that have improved pharmacokinetic properties, such as increased bioavailability and longer half-life. Finally, there is interest in studying the potential use of NCPB as an anti-cancer agent, either alone or in combination with other therapies.

Synthesis Methods

NCPB can be synthesized using a variety of methods, including the reaction of 2-cyanophenyl isocyanate with 3-ethoxyaniline in the presence of a base. The resulting product is then purified by recrystallization or column chromatography. Other methods include the reaction of 2-cyanophenyl isocyanate with 3-ethoxybenzoic acid or the reaction of 2-cyanophenyl chloride with 3-ethoxyaniline in the presence of a base.

Scientific Research Applications

NCPB has been used extensively in scientific research as a tool to study the role of PDE in various physiological and pathological processes. PDE inhibitors, including NCPB, have been shown to increase intracellular levels of cyclic nucleotides, which can have a variety of effects on cellular function. For example, NCPB has been used to study the role of PDE in smooth muscle relaxation, platelet aggregation, and inflammation. NCPB has also been shown to have anti-tumor effects in vitro and in vivo, suggesting that it may have potential as a cancer therapeutic.